Cas no 59550-04-8 (2-Tetradecanol, 1-nitro-)

• Product Name: 2-Tetradecanol, 1-nitro-
• CAS No: 59550-04-8
• MF: C₁₄H₂₉NO₃
• MW: 259.384964704514
• CID: 338307
• PubChem ID: 21398670
• Update Time: 2025-04-19

2-Tetradecanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Tetradecanol, 1-nitro-
• 1-nitrotetradecan-2-ol
• SCHEMBL11692164
• 59550-04-8
• DTXSID30613081

• Inchi： 1S/C14H29NO3/c1-2-3-4-5-6-7-8-9-10-11-12-14(16)13-15(17)18/h14,16H,2-13H2,1H3
• InChI Key： ZZLLZPMIXXORKL-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])CCCCCCCCCCCC

Computed Properties

• Exact Mass: 259.21487
• Monoisotopic Mass: 259.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37